Cas no 1185027-99-9 (N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride)

• Product Name: N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride
• CAS No: 1185027-99-9
• MF: C₁₈H₃₀ClN₃O₄S
• MW: 419.966502666473
• CID: 5818884
• PubChem ID: 18571708
• Update Time: 2025-10-15

N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-[4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl]ethyl]-2,2-dimethyl-, hydrochloride (1:1)
• N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride
• F2279-0163
• 1185027-99-9
• N-(2-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethyl)pivalamide hydrochloride
• N-[2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]ethyl]-2,2-dimethylpropanamide;hydrochloride
• VU0494980-1
• AKOS026681628

• Inchi： 1S/C18H29N3O4S.ClH/c1-18(2,3)17(22)19-9-10-20-11-13-21(14-12-20)26(23,24)16-7-5-15(25-4)6-8-16;/h5-8H,9-14H2,1-4H3,(H,19,22);1H
• InChI Key： NLFYLFGRGWHWNE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(OC)=CC=1)(N1CCN(CCNC(=O)C(C)(C)C)CC1)(=O)=O.Cl

Computed Properties

• Exact Mass: 419.1645553g/mol
• Monoisotopic Mass: 419.1645553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride

N-{2-[4-(4-Methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185027-99-9, known as N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperazine ring, a methoxybenzenesulfonyl group, and a 2,2-dimethylpropanamide moiety. The combination of these structural elements contributes to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of agents targeting various disease states such as cancer, inflammation, and neurological disorders. The 4-methoxybenzenesulfonyl group attached to the piperazine ring is known to enhance the compound's solubility and bioavailability, making it a promising candidate for systemic administration. Additionally, the 2,2-dimethylpropanamide moiety plays a critical role in modulating the compound's pharmacokinetic profile, ensuring optimal distribution and elimination within the body.

One of the most intriguing aspects of this compound is its ability to interact with specific molecular targets involved in cellular signaling pathways. For instance, research has demonstrated that N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride exhibits potent inhibitory activity against key enzymes implicated in inflammatory processes. This suggests its potential utility in the treatment of chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various protein targets with remarkable accuracy. These studies have revealed that the hydrochloride salt form of this compound exhibits enhanced stability and selectivity compared to its neutral counterpart. This finding underscores the importance of salt selection in drug development and highlights the potential for further optimization of this compound's pharmacological properties.

In terms of synthetic methodology, the preparation of N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The synthesis begins with the preparation of the piperazine derivative, followed by sequential coupling reactions to introduce the methoxybenzenesulfonyl and 2,2-dimethylpropanamide groups. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt.

Preclinical studies conducted on this compound have provided valuable insights into its safety profile and efficacy. Animal models have demonstrated that N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride exhibits minimal toxicity at therapeutic doses, suggesting a favorable safety margin. Furthermore, its ability to cross the blood-brain barrier has raised interest in its potential application as a neuroprotective agent.

The integration of cutting-edge technologies such as CRISPR-Cas9 and machine learning algorithms has further enhanced our understanding of this compound's mechanism of action. For example, CRISPR-based gene editing has allowed researchers to study the effects of this compound on specific genetic pathways involved in disease progression. Meanwhile, machine learning models have been employed to predict its interactions with off-target proteins, thereby aiding in the design of more selective analogs.

In conclusion, N-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]ethyl}-2,2-dimethylpropanamide hydrochloride represents a compelling example of how modern medicinal chemistry can leverage structural complexity to achieve therapeutic innovation. With its unique combination of functional groups and promising preclinical profile, this compound holds significant potential for advancing into clinical development and addressing unmet medical needs.